5-Chloro-3,7-dimethyl-1-benzofuran-2-carboxylic acid

• IUPAC Name: 5-chloro-3,7-dimethyl-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H9ClO3/c1-5-3-7(12)4-8-6(2)10(11(13)14)15-9(5)8/h3-4H,1-2H3,(H,13,14)
• InChI Key: GVNSNUFGEJFBRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1OC(=C2C)C(=O)O)Cl
• Molecular Formula: C11H9ClO3
• Molecular Weight: 224.64 g/mol

Description

Benzofuran compounds, such as “5-Chloro-3,7-dimethyl-1-benzofuran-2-carboxylic acid”, are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have attracted the attention of chemical and pharmaceutical researchers worldwide, making them potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves constructing a benzofuran ring through proton quantum tunneling. This method has fewer side reactions and a high yield, making it conducive to the construction of complex benzofuran ring systems.

Scientific Research Applications

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These biological activities and potential applications make benzofuran compounds attractive to chemical and pharmaceutical researchers worldwide.

For example, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Another example is the development of novel scaffold compounds of benzothiophene and benzofuran, which have been utilized as anticancer agents.

In terms of synthesis, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These biological activities and potential applications make benzofuran compounds attractive to chemical and pharmaceutical researchers worldwide.

For example, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Another example is the development of novel scaffold compounds of benzothiophene and benzofuran, which have been utilized as anticancer agents.

In terms of synthesis, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.